Cas no 1352804-27-3 ((E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride)

• Product Name: (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride
• CAS No: 1352804-27-3
• MF: C₅H₁₀Cl₂N₂
• MW: 169.052299022675
• CID: 4557005
• Update Time: 2025-06-10

(E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Human TNF-alpha/GM-CSF FluoroSpot kit
• (Z)-2-chloro-3-(dimethylamino)
• (E)-2-chloro-3-iMino-N,N-diMethylprop-1-en-1-aMine hydrochloride
• Etoricoxib Impurity 27
• Etoricoxib Impurity 27 HCl
• Etoricoxib Impurity 40(Not Continue)
• (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride

• Inchi： 1S/C5H9ClN2.ClH/c1-8(2)4-5(6)3-7;/h3-4,7H,1-2H3;1H/b5-4+,7-3?;
• InChI Key： YPJOEDBLDBQMHO-PXJNDEBCSA-N
• SMILES： C(/N(C)C)=C(\Cl)/C=N.[H]Cl

(E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride

Introduction to (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride (CAS No. 1352804-27-3)

Compound with the CAS number 1352804-27-3 and the product name (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride consists of a propenyl backbone with substituents that include a chloro group at the second carbon, an imino group at the third carbon, and N,N-dimethylamino functionality at the terminal carbon. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds that exhibit pharmacological activity. The presence of the imino group in (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its role in modulating various biochemical pathways, particularly those involved in inflammation, pain, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The chloro and imino functionalities provide reactive sites that can be further modified through various chemical transformations, allowing for the creation of derivatives with tailored pharmacological properties. This flexibility has made it a valuable tool in the development of new drugs targeting a wide range of diseases.

Recent studies have begun to uncover the potential therapeutic applications of (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride. For instance, preliminary research suggests that it may exhibit anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural features have led to investigations into its potential as an analgesic agent, particularly for conditions where traditional pain medications may be less effective.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This improvement in physical properties has opened up new avenues for drug delivery systems, allowing for more efficient administration and targeted action within the body. Such advancements are crucial for optimizing therapeutic outcomes and minimizing side effects.

In the context of drug discovery, the synthesis and characterization of (E)-2-Chloro-3-imino-N,N-dimethylprop-1-en-1-amine Hydrochloride have provided valuable insights into reaction mechanisms and synthetic strategies. These findings have not only contributed to the development of new methodologies but also have inspired further exploration into related compounds. The knowledge gained from these studies is expected to accelerate the discovery of novel therapeutic agents with improved efficacy and safety profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between (E)-2-Chloro-3-imino-N,N-dimethylpropenylamine Hydrochloride and biological targets. By leveraging advanced computational techniques, researchers can predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. This interdisciplinary approach has significantly enhanced the efficiency of drug discovery processes.

As research continues to evolve, the applications of (E)-2-Chloro-3-imino-N,N-dimethylpropenylamine Hydrochloride are expected to expand. Ongoing clinical trials and preclinical studies are likely to provide more definitive evidence regarding its therapeutic potential. These efforts are critical for translating laboratory findings into tangible medical benefits for patients worldwide.

In conclusion, compound CAS no. 1352804-27-3 with the product name (E)-2-Chloro-3-imino-N,N-dimethylpropenylamine Hydrochloride represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for new treatments for various diseases.